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Compound of Interest

Compound Name: 3-Hydroxypyridine 1-oxide

Cat. No.: B189473

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 3-
hydroxypyridine 1-oxide, focusing on its application in photochemical rearrangements.
Detailed experimental protocols, quantitative data, and mechanistic visualizations are
presented to facilitate its use in a research and development setting.

Photochemical Valence Isomerization to Access C3-
Hydroxylated Pyridines

3-Hydroxypyridine 1-oxide and its parent compound, pyridine N-oxide, can undergo a
photochemical valence isomerization to yield C3-hydroxylated pyridine derivatives. This metal-
free transformation is notable for its operational simplicity and its ability to function with a
diverse array of functional groups. The reaction proceeds via the formation of an oxaziridine
intermediate upon UV irradiation, which then rearranges to the 3-hydroxypyridine product.[1]

General Reaction Scheme:

A substituted pyridine N-oxide, upon irradiation with UV light in the presence of an acid
promoter, rearranges to the corresponding 3-hydroxypyridine.

The following diagram illustrates the general workflow for the photochemical hydroxylation of
pyridine N-oxides.
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Reaction Setup

[Dissolve Pyridine N-Oxide Derivative (0.1 mmol) and Acetic Acid (3.0 equiv) in (F3C)3COH (0.5 mL)]

:

[Degas the solution (optional, reaction can be run under air)]

4 N\

Photochemiral Reaction

Erradiate with 254 nm UV light in a Rayonet photoreactoa

l

[Monitor reaction progress by TLC or LC-MS]
- J

Work-up and Purification

[Concentrate the reaction mixture in vacuo]

;

Gurify the crude product by flash chromatographa

Dbtain purified 3-Hydroxypyridine product

end
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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